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Compound of Interest

3-Chloroisoxazole-5-carboxylic
Compound Name:

acid
CAS No.: 20724-56-5
Cat. No.: B1265908

Get Quote

\ J

CAS Registry Number: 20724-56-5 Formula: C4aH2CINOs Molecular Weight: 147.52 g/mol [1]

Executive Summary

3-Chloroisoxazole-5-carboxylic acid is a bifunctional heterocyclic building block
characterized by a reactive electrophilic handle at the C3 position and a carboxylic acid at the
C5 position. Historically identified as a metabolic modulator affecting lipid and carbohydrate
metabolism (Gerritsen et al., 1969), it has evolved into a high-value scaffold for drug discovery.
Its structural utility lies in its ability to serve as a bioisostere for ortho-substituted benzoic acids
and as a core template for glutamate receptor ligands (e.g., AMPA/kainate receptor agonists)
and kinase inhibitors.

This guide outlines the validated synthetic pathways, reactivity profiles, and experimental
protocols required to utilize this molecule in high-integrity research environments.

Chemical Profile & Structural Logic

The isoxazole ring is an aromatic system with significant electron-withdrawing character.
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o C5-Carboxylic Acid: Exhibits typical carboxylic acid acidity (

), lower than benzoic acid due to the electron-withdrawing nature of the isoxazole ring and
the chlorine substituent. It is readily amenable to amide coupling and esterification.

e C3-Chlorine: This position is activated for nucleophilic aromatic substitution (

) and transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura), albeit less reactive
than typical aryl chlorides. The 3-chloro group also imparts lipophilicity and metabolic stability
compared to the unsubstituted analog.

Physicochemical Properties Table

Property Value/Description
Appearance White to off-white crystalline solid
Melting Point 168-172 °C (Decomposes)
. Soluble in DMSO, MeOH, DMF; sparingly
Solubility )
soluble in water
Acidity (
~3.8 (Predicted)
)
Storage Inert atmosphere, 2—-8°C (Hygroscopic)

Synthetic Architecture

The most robust route to 3-chloroisoxazole-5-carboxylic acid is the [3+2] Cycloaddition of a
nitrile oxide precursor with a propiolic acid derivative. This method is preferred over the
Sandmeyer reaction of 3-aminoisoxazoles due to higher regioselectivity and safety profiles.

Pathway Diagram (DOT)

The following diagram illustrates the core synthetic logic:
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Figure 1: Synthesis of 3-Chloroisoxazole-5-carboxylic acid via [3+2] cycloaddition.

Experimental Protocols
Protocol A: Synthesis of Methyl 3-chloroisoxazole-5-
carboxylate

Rationale: The ester is synthesized first to ensure solubility and purification ease before
hydrolysis. The reaction utilizes in situ generation of the nitrile oxide from
dichloroformaldoxime.

Materials:

Dichloroformaldoxime (Caution: Skin irritant)

Methyl propiolate

Triethylamine (

)

Toluene or Dichloromethane (DCM)
Procedure:

o Preparation: In a flame-dried round-bottom flask, dissolve dichloroformaldoxime (1.0 equiv)
and methyl propiolate (1.1 equiv) in anhydrous toluene (0.5 M concentration).

e Cycloaddition: Cool the solution to 0°C. Add
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(1.1 equiv) dropwise over 30 minutes. The base eliminates HCIl to generate the reactive
chloro-nitrile oxide species, which immediately undergoes [3+2] cycloaddition with the
alkyne.

e Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor by
TLC (Hexane/EtOAcC).

o Workup: Quench with water. Extract with EtOAc (

). Wash combined organics with brine, dry over
, and concentrate.

 Purification: Purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes) to
yield the methyl ester.

Protocol B: Hydrolysis to the Free Acid

Rationale: Lithium hydroxide is selected for mild hydrolysis to prevent decarboxylation or ring
opening.

Procedure:
o Dissolve Methyl 3-chloroisoxazole-5-carboxylate in a THF/Water (3:1) mixture.
e Add LiOH monohydrate (2.0 equiv). Stir at room temperature for 4 hours.

 Acidification: Concentrate THF under reduced pressure. Acidify the aqueous residue to pH
2-3 using 1N HCI.

« |solation: The product typically precipitates as a white solid. Filter, wash with cold water, and
dry under vacuum. Recrystallize from Ethanol/Water if necessary.

Reactivity & Derivatization Guide

This scaffold offers two orthogonal vectors for diversification: the carboxylic acid (C5) and the
chloro-substituent (C3).

Functionalization Map (DOT)
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Figure 2: Divergent synthesis pathways from the core scaffold.

Key Reaction: Suzuki-Miyaura Coupling at C3

The 3-chloro group is less reactive than a 3-bromo or 3-iodo analog but can be coupled using
active catalytic systems.

o Catalyst:

or

» Conditions: Aryl boronic acid (1.5 equiv),

(2M aq), Dioxane,

o Note: If the carboxylic acid interferes with the catalyst, convert to the ester or amide before
the Suzuki coupling.

Biological Applications & Safety
Biological Context[2]

o Metabolic Modulation: Early studies (Gerritsen et al., 1969) demonstrated that 3-
chloroisoxazole-5-carboxylic acid inhibits free fatty acid mobilization and lowers blood
glucose in experimental models, likely via inhibition of lipolysis.
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Neuropharmacology: Isoxazole-5-carboxylic acids are structural mimics of glutamate. The 3-
chloro substituent modulates the electronic profile, potentially enhancing binding affinity to
AMPA or Kainate receptors compared to the natural ligand.

Safety (EHS)

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).

Handling: Use a fume hood. Avoid dust generation. The intermediate nitrile oxides are
potentially explosive if isolated; always generate in situ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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